N-(4-(3-methoxyazetidin-1-yl)phenyl)-1-(m-tolyl)methanesulfonamide

• IUPAC Name: N-[4-(3-methoxyazetidin-1-yl)phenyl]-1-(3-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C18H22N2O3S/c1-14-4-3-5-15(10-14)13-24(21,22)19-16-6-8-17(9-7-16)20-11-18(12-20)23-2/h3-10,18-19H,11-13H2,1-2H3
• InChI Key: QGXSAMALYYEVCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CS(=O)(=O)NC2=CC=C(C=C2)N3CC(C3)OC
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

N-(4-(3-methoxyazetidin-1-yl)phenyl)-1-(m-tolyl)methanesulfonamide, also known as AZD-9291, is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) that is currently being investigated for the treatment of non-small cell lung cancer (NSCLC).

Scientific Research Applications

Structural Insights and Supramolecular Assembly

The research on N-(4-(3-methoxyazetidin-1-yl)phenyl)-1-(m-tolyl)methanesulfonamide and its derivatives primarily focuses on the structural analysis and understanding of supramolecular assemblies. A notable study involves the structural examination of three nimesulidetriazole derivatives, highlighting the significance of substitution effects on their supramolecular assembly. The research meticulously determined the crystal structures and analyzed intermolecular interactions through Hirshfeld surfaces and 2D fingerprint plots. The study revealed intricate hydrogen bonding patterns and frameworks, shedding light on the molecular geometries and supramolecular architecture of these compounds (Dey et al., 2015).

Synthesis and Characterization

Synthesis Methods and Structural Characterization

Another dimension of research involves the synthesis and structural characterization of related compounds. For instance, N-(2-phenoxy-4-(3-phenoxyprop-1-ynyl)phenyl)methane sulfonamide was synthesized via Sonogashira cross-coupling, and its structure was elucidated using various spectroscopic techniques. Such studies provide foundational knowledge about the synthesis routes and molecular structures of these compounds, contributing to the understanding of their chemical properties (Durgadas et al., 2012).

Molecular Surface Electrostatic Potential Analysis

Quantitative Analysis of Molecular Surface Electrostatic Potential

Further research delves into the quantitative analysis of molecular surface electrostatic potential of nimesulide derivatives, including methanesulfonamide compounds. These studies involve synthesizing the derivatives, determining their crystal structures, and analyzing intermolecular interactions and molecular electrostatic potential surfaces. Such analyses are crucial for understanding the molecular recognition and interaction capabilities of these compounds, paving the way for potential applications in various fields (Dey et al., 2016).